2-[(2,8,8-trimethyl-7,10-dihydro-8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)amino]ethanol

• IUPAC Name: 2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)amino]ethanol
• InChI: InChI=1S/C17H20N4O2S/c1-9-19-13-11-6-10-8-23-17(2,3)7-12(10)21-16(11)24-14(13)15(20-9)18-4-5-22/h6,22H,4-5,7-8H2,1-3H3,(H,18,19,20)
• InChI Key: LLYHZDUHZYIERE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)NCCO)SC3=C2C=C4COC(CC4=N3)(C)C
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

The focus on thieno[2,3-d]pyrimidines and related heterocyclic compounds stems from their diverse pharmacological properties and potential applications in medicinal chemistry. These compounds are often synthesized for their biological activities, which include antiviral, anticancer, and anti-inflammatory effects, among others.

Synthesis Analysis

Synthesis of related compounds often involves multistep reactions, including condensation, cyclization, and functional group transformations. For instance, the synthesis of chromeno[4,3-d]pyrazolo[3,4-b]pyridinone derivatives bearing a thieno[2,3-d]pyrimidine moiety demonstrates a typical approach involving the reaction of amine precursors with acetyl compounds in the presence of catalysts like FeCl3-SiO2 in refluxing ethanol (Yin & Song, 2022).

Molecular Structure Analysis

Molecular structure analysis of these compounds is critical for understanding their biological activity. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly used for structural characterization. For example, the structural elucidation of newly synthesized pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4(3H)-one derivatives was achieved using elemental analyses and spectral data, highlighting the importance of these analytical techniques in confirming molecular structures (Sanad et al., 2018).